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Compound of Interest

Compound Name: N-Formyl-L-tyrosine

Cat. No.: B079623 Get Quote

Essential Safety and Handling Guide for N-Formyl-L-
tyrosine
A Senior Application Scientist's Guide to Personal Protective Equipment and Safe Laboratory

Practices

This guide provides comprehensive safety and logistical information for the handling of N-
Formyl-L-tyrosine in a laboratory setting. As researchers, scientists, and drug development

professionals, our primary responsibility is to maintain a safe environment, which begins with a

thorough understanding of the materials we handle. This document moves beyond a simple

checklist to explain the causality behind each safety recommendation, ensuring a self-

validating system of laboratory practice.

Hazard Profile of N-Formyl-L-tyrosine: A Prudent
Approach
N-Formyl-L-tyrosine is a derivative of the amino acid L-tyrosine.[1][2] According to multiple

safety data sheets (SDS), N-Formyl-L-tyrosine is not classified as a hazardous substance or

mixture under the Globally Harmonized System (GHS).[3] However, the cornerstone of

laboratory safety is the principle of treating all chemicals with a degree of caution. The absence

of a formal hazard classification does not negate the need for protective measures to minimize

direct contact and inhalation. Adhering to good industrial hygiene and safety practices is

paramount.[4]
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Core Personal Protective Equipment (PPE) Protocol
The following PPE recommendations are based on a risk-assessment approach for handling N-
Formyl-L-tyrosine in typical research and development laboratory settings.

Recommended Personal Protective Equipment
Summary

PPE Category Item
Specifications & Best
Practices

Hand Protection Nitrile gloves

Wear standard laboratory

nitrile gloves. Change gloves

immediately if they become

contaminated to avoid

unintentional exposure.[5]

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect eyes from

potential splashes when

preparing solutions or from

contact with airborne powder.

[5][6]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

personal clothing from

potential contamination.[5][6]

Respiratory Protection
Not generally required for

small quantities

For weighing larger quantities

where dust formation is

possible, consider using a dust

mask or performing the work in

a chemical fume hood or other

ventilated enclosure.[3][5]

Operational Plan: Step-by-Step Handling and
Disposal
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A systematic workflow is critical to ensuring safety and experimental integrity. The following

protocols provide a clear, procedural guide for handling N-Formyl-L-tyrosine from receipt to

disposal.

Engineering Controls
Whenever possible, handling should be performed in a well-ventilated area.[4][7] For

procedures that may generate dust, such as weighing large amounts of the solid, using a local

exhaust ventilation system or a chemical fume hood is a best practice to prevent dispersion.[3]

Ensure that safety showers and eyewash stations are readily accessible.[4]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Don the

appropriate PPE as outlined in the table above: lab coat, safety glasses, and nitrile gloves.

Weighing (Solid Form): N-Formyl-L-tyrosine is a white solid powder.[3][8] When weighing,

handle it carefully to avoid creating dust. For small quantities, this can be done on a clean

bench. For larger quantities, use a chemical fume hood or ventilated balance enclosure.

Solution Preparation: Add the desired solvent to the accurately weighed N-Formyl-L-
tyrosine powder in a suitable, sealed container. Mix by vortexing or gentle agitation until the

solid is completely dissolved.

Post-Handling: After handling, wash hands and face thoroughly.[3] Clean all equipment and

decontaminate the work surface.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when handling N-Formyl-L-tyrosine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.echemi.com/products/pd180521119293-n-formyl-l-tyrosine.html
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Assessment

Begin Handling
N-Formyl-L-tyrosine Handling Solid Powder?

Potential for
Significant Dust?

Yes

Working with Solution?
No

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

No

Add Respiratory Protection
(e.g., Dust Mask) or

Use Fume Hood

Yes

Ensure Safety Glasses
Provide Splash Protection

Yes

Also requires

Also requires

Click to download full resolution via product page

Caption: PPE selection workflow for handling N-Formyl-L-tyrosine.

Storage, Spill Management, and Disposal
Storage
Store N-Formyl-L-tyrosine in a tightly closed container in a dry, cool, and well-ventilated

place.[3][4][7] Protect the container from moisture. For long-term storage of the lyophilized

powder, a temperature of -20°C is recommended.[8][9]

Accidental Release Measures
In the event of a spill:

Personnel: Wear suitable protective equipment as described above.[3]

Containment: Prevent the product from entering drains.[3]

Cleanup: For a solid spill, pick up and arrange disposal without creating dust.[3] Sweep up

the material and shovel it into a suitable container for disposal.[4]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b079623?utm_src=pdf-body-img
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.benchchem.com/product/b079623?utm_src=pdf-body
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LTYROSINE-CASNO-60-18-06425-EN.aspx
https://www.echemi.com/products/pd180521119293-n-formyl-l-tyrosine.html
https://www.sb-peptide.com/support/handling-storage/
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.tcichemicals.com/CN/zh/sds/F0135_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste material must be disposed of in accordance with local and national regulations.[3]

Unused Product: Entrust disposal to a licensed waste disposal company.[3] Do not mix with

other waste.

Contaminated Packaging: Handle uncleaned containers like the product itself. Before

disposing of a used container, remove the contents completely.[3]

By adhering to these detailed protocols, researchers can confidently and safely handle N-
Formyl-L-tyrosine, ensuring both personal safety and the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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